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2-Hydroxyethyl acrylate (2-HEA), identified by the CAS number 818-61-1, is a crucial organic
compound in the landscape of polymer science and material engineering.[1][2] As an ester of
acrylic acid, it possesses a unique bifunctional nature, containing both a reactive acrylate group
and a primary hydroxyl group.[3] This dual functionality makes 2-HEA an exceptionally versatile
monomer. The acrylate moiety readily participates in polymerization, forming the backbone of a
polymer, while the pendant hydroxyl group provides a site for subsequent chemical
modification, crosslinking, or imparting hydrophilicity. These characteristics have established 2-
HEA as a cornerstone monomer in the synthesis of advanced polymers for a wide array of
applications, ranging from high-performance coatings and adhesives to sophisticated
biomedical materials, including hydrogels for drug delivery and tissue engineering.[3][4][5][6]

Core Physicochemical and Chemical Properties

Understanding the fundamental properties of 2-HEA is paramount for its effective and safe
utilization in research and development. It is a clear, colorless liquid with a mild, ester-like odor.
[7][8] Its miscibility with water and solubility in common organic solvents make it a flexible
component in various reaction systems.[1][3]
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Quantitative Data Summary

The key physical and chemical properties of 2-Hydroxyethyl acrylate are summarized in the

table below for easy reference.

Property Value Source(s)
CAS Number 818-61-1 [1][2][9]
Molecular Formula CsHsOs3 [11[2][10]
Molecular Weight 116.12 g/mol [2][4][7][10]
Appearance Clear, colorless liquid [71[8][10]
Density ~1.106 g/cm? at 25 °C [71[8]
Boiling Point ~200 °C at 1013 hPa [7118][11]
Freezing Point <-60 °C [71[8][12]
Flash Point 101 °C [71[8][12][13]
Viscosity ~11.17 mPa-s at 25 °C [71181[12]
Water Solubility Miscible (1000 g/L at 20°C) [11031[11]
Ethylene glycol monoacrylate,
Synonyms Acrylic acid 2-hydroxyethyl [2][9][14][15]

ester

Reactivity and Polymerization Dynamics

The chemical behavior of 2-HEA is dominated by its two functional groups. The carbon-carbon

double bond of the acrylate group is highly susceptible to free-radical polymerization, enabling

the formation of long polymer chains. This process can be initiated by thermal, photochemical,

or redox-initiating systems.

2-HEA readily forms both homopolymers and copolymers. Its ability to copolymerize with a vast
range of other monomers—such as acrylic acid, methacrylates, acrylonitrile, styrene, and vinyl

acetate—allows for the precise tuning of the final polymer's properties, including its mechanical
strength, thermal stability, and chemical resistance.[12]
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While traditional free-radical polymerization is widely used, it often results in polymers with
broad molecular weight distributions. For applications requiring precise control, such as in drug
delivery or advanced biomaterials, controlled radical polymerization techniques like Atom
Transfer Radical Polymerization (ATRP) are employed. ATRP allows for the synthesis of well-
defined poly(2-hydroxyethyl acrylate) (PHEA) with predictable molecular weights and narrow
polydispersity.[5][16][17]
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Fig 1: Free-radical polymerization of 2-HEA.

Pivotal Applications in Drug Development and
Biomedical Research

The unique properties of 2-HEA-based polymers, particularly their hydrophilicity and
biocompatibility, make them indispensable in the biomedical and pharmaceutical fields.[3][4]

e Hydrogel Formation for Drug Delivery: 2-HEA is a primary component in the synthesis of
hydrogels, which are three-dimensional polymer networks capable of absorbing large
amounts of water.[3][5][6] The hydroxyl groups contribute to the high water content, creating
a soft, tissue-like environment ideal for biomedical applications. These hydrogels can be
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engineered to encapsulate therapeutic agents, which are then released in a controlled
manner, making them excellent vehicles for drug delivery systems.[6][18]

» Tissue Engineering and Scaffolding: The porous structure and biocompatibility of PHEA
hydrogels make them suitable as scaffolds in tissue engineering.[6][19] They can support cell
adhesion and proliferation, providing a temporary matrix for tissue regeneration.

o Medical Adhesives and Coatings: Polymers derived from 2-HEA are used to create specialty
medical adhesives and coatings for medical devices.[3][18] These materials exhibit excellent
adhesion, flexibility, and resistance to bodily fluids.[3][6]
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Fig 2: Schematic of hydrogel network formation.

Experimental Protocol: Synthesis of a PHEA
Hydrogel

This protocol details the synthesis of a basic poly(2-hydroxyethyl acrylate) hydrogel via free-
radical polymerization, a foundational technique for researchers entering this field.
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Causality and Self-Validation:

o Crosslinker Necessity: A crosslinking agent like N,N'-methylenebis(acrylamide) (BIS) is
essential.[19] Without it, only linear, soluble polymer chains would form. The crosslinker
creates covalent bonds between chains, forming the water-insoluble, three-dimensional
network characteristic of a hydrogel.

 Inert Atmosphere: Oxygen is a potent inhibitor of free-radical polymerization. The de-gassing
step (e.g., by bubbling nitrogen) is critical to remove dissolved oxygen, ensuring the
polymerization reaction can proceed efficiently to completion.

e Redox Initiation: The ammonium persulfate (APS)/N,N,N’,N'-tetramethylethylenediamine
(TEMED) system is a common redox pair for initiating polymerization at room temperature.
[19] APS generates sulfate free radicals, and TEMED accelerates this process, allowing for
rapid and controlled gelation.

Methodology:

o Preparation of Monomer Solution: In a glass vial, prepare the monomer solution. For a final
volume of 10 mL, combine 2.0 mL of 2-HEA, 0.1 g of the crosslinker N,N'-
methylenebis(acrylamide) (BIS), and 7.9 mL of deionized water. Mix thoroughly until all
components are dissolved.

o De-gassing: Place the vial in an ice bath and bubble nitrogen gas through the solution for 15-
20 minutes to remove dissolved oxygen.

e Initiator and Activator Addition: While maintaining the inert atmosphere, add 50 pL of a
freshly prepared 10% (w/v) aqueous solution of ammonium persulfate (APS). Gently swirl
the mixture.

e Initiation of Polymerization: Add 10 pL of N,N,N',N'-tetramethylethylenediamine (TEMED) to
the solution. Mix quickly and thoroughly.

o Gelation: Immediately pour the solution into a desired mold (e.g., between two glass plates
with a spacer) or leave it in the vial. Polymerization and gel formation should begin within
minutes. Allow the reaction to proceed for at least 2 hours at room temperature to ensure
complete polymerization.
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 Purification: Carefully remove the resulting hydrogel from the mold. Submerge itin a large
volume of deionized water. Change the water every 8-12 hours for 2-3 days to wash out any
unreacted monomers, initiator fragments, and other impurities.
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Fig 3: Workflow for PHEA hydrogel synthesis.

Safety, Handling, and Storage
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Due to its reactivity and toxicological profile, strict safety protocols must be followed when
working with 2-HEA.

Hazard Identification

2-HEA is classified as hazardous. It is toxic in contact with skin, harmful if swallowed, and
causes severe skin burns and eye damage.[14][20][21][22][23] It may also cause an allergic
skin reaction and is harmful to aquatic life.[13][14][21][22][23]

Hazard Statement GHS Classification Source(s)

H302 Harmful if swallowed [14][20][21][23]

H311 Toxic in contact with skin [14][20][21][22][23]
Causes severe skin burns and

H314 [14][20][21][22][23]
eye damage

May cause an allergic skin
H317 _ [14][21][22][23]
reaction

Harmful to aquatic life with
H412 , [14][21]
long lasting effects

Handling and Personal Protective Equipment (PPE)

» Ventilation: Always handle 2-HEA in a well-ventilated area, preferably within a chemical fume
hood, to avoid inhalation of vapors.[13][20]

o Personal Protective Equipment: Wear appropriate PPE at all times. This includes:
o Eye Protection: Chemical safety goggles and a face shield.[3]
o Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene.[3][22]

o Body Protection: A lab coat or chemical-resistant suit to prevent skin exposure.[13][20]

Storage and Stability
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« Inhibitor and Oxygen Requirement: Commercial 2-HEA is stabilized with an inhibitor, typically
hydrogquinone methyl ether (MEHQ), to prevent spontaneous polymerization.[1][3][12] The
presence of dissolved oxygen is required for this inhibitor to function effectively. Therefore, 2-
HEA must never be stored under an inert atmosphere (e.g., nitrogen or argon).[12]

o Storage Conditions: Store containers in a cool, dark, and well-ventilated area, away from
heat, direct sunlight, and sources of ignition.[13][20] The storage temperature should not
exceed 35°C.[12]

o Shelf Life: Follow a "first-in, first-out” inventory principle. Over time, trace impurities like
ethylene glycol diacrylate may form.[12] For high-purity applications, it is advisable to use the
material within 6 months of receipt.[12]

Conclusion

2-Hydroxyethyl acrylate is a high-value monomer whose unique bifunctional character makes
it a powerful tool for polymer chemists, material scientists, and drug development
professionals. Its ability to form hydrophilic, biocompatible, and cross-linkable polymers has
cemented its role in the creation of advanced materials, most notably in hydrogels for
controlled drug release and tissue engineering. While its utility is vast, its hazardous nature
demands rigorous adherence to safety and handling protocols. A thorough understanding of its
properties, reactivity, and safe handling is essential to unlocking its full potential in the
laboratory and beyond.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Hydroxyethyl acrylate | 818-61-1 [chemicalbook.com]

2. scbt.com [scbt.com]

3. atamankimya.com [atamankimya.com]

4. 2-Hydroxyethyl acrylate,2HEA,2HEA Supplier [arshinechem.com]

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8178916.htm
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=8&id2=13125
https://jamorin.com/wp-content/uploads/2019/04/2-HEA_TDS_en.pdf
https://jamorin.com/wp-content/uploads/2019/04/2-HEA_TDS_en.pdf
https://www.inchem.org/documents/icsc/icsc/eics1723.htm
https://store.apolloscientific.co.uk/storage/msds/OR31029_msds.pdf
https://jamorin.com/wp-content/uploads/2019/04/2-HEA_TDS_en.pdf
https://jamorin.com/wp-content/uploads/2019/04/2-HEA_TDS_en.pdf
https://jamorin.com/wp-content/uploads/2019/04/2-HEA_TDS_en.pdf
https://www.benchchem.com/product/b7722572/docs?utm_src=pdf-body#introduction-the-versatility-of-a-bifunctional-monomer
https://www.benchchem.com/product/b7722572?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8178916.htm
https://www.scbt.com/p/2-hydroxyethyl-acrylate-818-61-1
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=8&id2=13125
https://arshinechem.com/product-detail/2-hydroxyethyl-acrylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7722572?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

5. Polymerization and characterization of 2-Hydroxyethyl acrylate [open.metu.edu.tr]

6. 2-hydroxyethyl acrylate is a widely used chemical - News - Zibo Anquan Chemical
Chemical Co., - Anquan Chemical [zbagqchem.com]

e 7. jamorin.com [jamorin.com]
¢ 8. adakem.com [adakem.com]

o 9. 2-REZ ENEGEES 96%, contains 200-650 ppm monomethyl ether hydroquinone as
inhibitor | Sigma-Aldrich [sigmaaldrich.com]

¢ 10. 2-Hydroxyethyl acrylate | C5H803 | CID 13165 - PubChem [pubchem.ncbi.nim.nih.gov]

e 11. 2-Hydroxyethyl Acrylate (2-HEA) — Basic Acrylic Monomer Manufacturers, Inc.
[bamm.net]

e 12. jamorin.com [jamorin.com]

e 13.ICSC 1723 - 2-HYDROXYETHYL ACRYLATE [inchem.org]

e 14. 2-Hydroxyethyl Acrylate | 818-61-1 | TCI AMERICA [tcichemicals.com]
e 15.I1CSC 1723 - 2-HYDROXYETHYL ACRYLATE [chemicalsafety.ilo.org]

e 16. Polymerization of 2-hydroxyethyl acrylate in bulk and solution by chemical initiator and by
ATRP method [open.metu.edu.tr]

e 17. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
e 18. polysciences.com [polysciences.com]

e 19. Degradable 2-Hydroxyethyl Methacrylate/Gelatin/Alginate Hydrogels Infused by
Nanocolloidal Graphene Oxide as Promising Drug Delivery and Scaffolding Biomaterials -
PMC [pmc.ncbi.nlm.nih.gov]

¢ 20. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
e 21. tcichemicals.com [tcichemicals.com]

e 22. gjchemical.com [gjchemical.com]

e 23. fr.cpachem.com [fr.cpachem.com]

¢ To cite this document: BenchChem. [Introduction: The Versatility of a Bifunctional Monomer].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7722572/docs#introduction-the-versatility-of-a-
bifunctional-monomer]

Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://open.metu.edu.tr/handle/11511/13528
https://www.zbaqchem.com/news/2-hydroxyethyl-acrylate-is-a-widely-used-chemi-72638287.html
https://www.zbaqchem.com/news/2-hydroxyethyl-acrylate-is-a-widely-used-chemi-72638287.html
https://jamorin.com/products/2-hydroxyethyl-acrylate-2-hea/
https://adakem.com/en/products/acrylic-monomers/2-hydroxyethyl-acrylate/
https://www.sigmaaldrich.com/HK/zh/product/aldrich/292818
https://www.sigmaaldrich.com/HK/zh/product/aldrich/292818
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxyethyl-acrylate
https://www.bamm.net/acrylate-substances/2-hydroxyethyl-acrylate-2-hea
https://www.bamm.net/acrylate-substances/2-hydroxyethyl-acrylate-2-hea
https://jamorin.com/wp-content/uploads/2019/04/2-HEA_TDS_en.pdf
https://www.inchem.org/documents/icsc/icsc/eics1723.htm
https://www.tcichemicals.com/US/en/p/A0743
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=1723&p_version=1&p_lang=en
https://open.metu.edu.tr/handle/11511/57236
https://open.metu.edu.tr/handle/11511/57236
http://polymer.chem.cmu.edu/~kmatweb/published/our_group/1998/HEA.pdf
https://polysciences.com/products/2-hydroxyethyl-acrylate
https://pmc.ncbi.nlm.nih.gov/articles/PMC8774307/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8774307/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8774307/
https://store.apolloscientific.co.uk/storage/msds/OR31029_msds.pdf
https://www.tcichemicals.com/HK/en/sds/A0743_CN_EN.pdf
https://gjchemical.com/siteimages/ProductImages/178811.pdf
https://fr.cpachem.com/msds?num=SB42931&dnl=sd_-_2-Hydroxyethyl_Acrylate_CAS_818-61-1_EC_212-454-9_%28SB42931%29_%28EU%29.pdf
https://www.benchchem.com/product/b7722572/docs#introduction-the-versatility-of-a-bifunctional-monomer
https://www.benchchem.com/product/b7722572/docs#introduction-the-versatility-of-a-bifunctional-monomer
https://www.benchchem.com/product/b7722572/docs#introduction-the-versatility-of-a-bifunctional-monomer
https://www.benchchem.com/product/b7722572/docs#introduction-the-versatility-of-a-bifunctional-monomer
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7722572?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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